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Compound of Interest

Compound Name: 5-Hydroxy-7-methoxyflavanone

Cat. No.: B1663010

A Comprehensive Guide to the Proper Disposal of 5-Hydroxy-7-methoxyflavanone

For laboratory professionals engaged in research and development, the responsible
management of chemical waste is not merely a regulatory obligation but a cornerstone of a
safe and ethical scientific practice. This guide provides a detailed, step-by-step protocol for the
proper disposal of 5-Hydroxy-7-methoxyflavanone (CAS No. 75291-74-6), a compound also
known as Pinostrobin.[1][2][3] The procedures outlined herein are synthesized from material
safety data sheets and established chemical waste management principles to ensure the
safety of personnel and adherence to environmental regulations.

The core principle guiding the disposal of 5-Hydroxy-7-methoxyflavanone is precaution.
While not classified with severe acute toxicity, its toxicological properties have not been
exhaustively investigated.[4] Therefore, it must be handled and disposed of as a hazardous
chemical waste.

Hazard Profile and Waste Characterization

Before initiating any disposal procedure, it is crucial to understand the material's hazard profile.
5-Hydroxy-7-methoxyflavanone is classified as an irritant.[5]

o H315: Causes skin irritation.[3][5][6][7]

e H319: Causes serious eye irritation.[3][5][6][7]
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o H335: May cause respiratory irritation.[3][5][6][7]

Under the Resource Conservation and Recovery Act (RCRA), a waste is deemed hazardous if
it exhibits specific characteristics (ignitability, corrosivity, reactivity, toxicity) or is explicitly listed.
[8][9][10] Given the incomplete toxicological data for 5-Hydroxy-7-methoxyflavanone, the
precautionary principle requires treating it as hazardous to protect human health and the
environment.[9][11]

Table 1: Summary of 5-Hydroxy-7-methoxyflavanone Properties and Disposal Information

Property Information Source(s)
] 5-Hydroxy-7-
Chemical Name [31[6]
methoxyflavanone

(x)-Pinostrobin, Pinocembrin-
Synonyms [1][3][6]
7-methyl ether

CAS Number 75291-74-6 [2]
) White to Off-White Solid /
Physical Form [31[6]
Powder

H315, H319, H335 (Skin, Eye,
GHS Hazard Codes ) ) 31516171
Respiratory Irritant)

_ _ Hazardous Chemical Waste
Primary Disposal Route [4]
Stream

. . Do not dispose down the drain
Prohibited Disposal , [6][12]
or in regular trash

Immediate Safety Precautions & Personal Protective
Equipment (PPE)

Prior to handling the compound for disposal, ensure all personnel are equipped with the
appropriate PPE to mitigate exposure risks.[6][13]

+ Eye Protection: Wear chemical safety goggles or a face shield.[4][13]
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e Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile).[4][6]

» Body Protection: A standard lab coat is required. For larger quantities, a chemical-resistant
apron is recommended.[4][13]

e Respiratory Protection: Handle in a well-ventilated area. A fume hood should be used when
handling larger quantities or if dust may be generated.[4][13]

Step-by-Step Disposal Protocol

The proper disposal of 5-Hydroxy-7-methoxyflavanone is a systematic process involving
segregation, containment, labeling, and transfer.

Step 1: Waste Segregation

All waste streams containing 5-Hydroxy-7-methoxyflavanone must be treated as hazardous
chemical waste.[13] Proper segregation at the point of generation is critical to ensure safe
handling and cost-effective disposal.

e Solid Waste: This stream includes:
o Unused or expired pure compound.

o Contaminated lab materials such as weigh boats, filter paper, paper towels, and gloves.
[13]

e Liquid Waste: This stream includes:
o Solutions containing the flavanone from experiments or analytical procedures.[13]

o Crucial Sub-Segregation: It is imperative to keep halogenated and non-halogenated
solvent waste streams separate. Their disposal methods and costs differ significantly.[13]

Step 2: Waste Containment and Container Selection

Select appropriate, robust, and chemically compatible containers for waste collection.[13][14]
All containers must be in good condition with secure, leak-proof caps.[14]

Table 2: Container Specifications for 5-Hydroxy-7-methoxyflavanone Waste
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Waste Type Container Material Specifications

) ) Sealable, durable, and clearly
) High-Density Polyethylene ) i
Solid Waste designated for solid hazardous
(HDPE) Jar or Drum
waste.[13]

Sealable, leak-proof, and
compatible with the solvent
o Glass or Polyethylene Bottle used. Ensure the container
Liquid Waste S _
(HDPE) material will not react with or
degrade from the liquid

contents.[13]

Step 3: Waste Labeling

Proper labeling is a legal requirement and essential for safety. All waste containers must be
clearly labeled as soon as waste is first added.[14][15]

The label must include:
e The words "Hazardous Waste".[14]

e The full chemical name: "5-Hydroxy-7-methoxyflavanone". Do not use abbreviations or
chemical formulas.[15]

» For mixtures, list all constituents and their approximate percentages.[14]
o Aclear indication of the associated hazards (e.g., "Irritant,” "Toxic").[14]

e The date the container was first used for waste accumulation.[14]

Step 4: Temporary Storage in a Satellite Accumulation
Area (SAA)

Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.
[14]

e The SAA must be at or near the point of generation.
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» Store containers in a well-ventilated, secure area, away from incompatible materials.[13]
o Keep waste containers closed at all times except when adding waste.[12]

e Ensure secondary containment is used for liquid waste containers to capture any potential
leaks.

Step 5: Final Disposal

The final step is to arrange for the collection of the hazardous waste.

o Contact your institution's Environmental Health and Safety (EHS) office or the equivalent
department.[13]

» Follow their specific procedures for requesting a waste pickup.

» Do not attempt to transport the waste off-site yourself. Disposal must be handled by a
licensed chemical waste disposal contractor arranged by your institution.

Prohibited Disposal Methods

To prevent environmental contamination and ensure regulatory compliance, the following
disposal methods are strictly prohibited:

e Drain Disposal: Do NOT pour any solution containing 5-Hydroxy-7-methoxyflavanone
down the sink or any other drain.[6]

e Regular Trash Disposal: Do NOT discard solid waste, contaminated materials, or "empty"
containers in the regular trash.[13] Empty containers that held this compound must be
managed as hazardous waste.[15]

o Evaporation: Do NOT allow liquid waste containing this compound to evaporate in a fume
hood as a means of disposal.[12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-
Hydroxy-7-methoxyflavanone waste.
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Waste Generated
(Contains 5-Hydroxy-7-methoxyflavanone)

Is the waste solid or liquid?

> Liquid Waste
(Solutions, reaction mixtures)

Solid l

Step 1: Place in a labeled, Step 1: Place in a labeled, leak-proof,
chemically compatible bottle.

sealable HDPE container.

y T
Step 2: Store in designated

Solid Waste : :
(Pure compound, contaminated labware) LS Accumul_atlon A (Sl
Keep container closed.

Step 3: When container is full
or ready for disposal,
contact EHS for pickup.

Click to download full resolution via product page

Caption: Disposal decision workflow for 5-Hydroxy-7-methoxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://m.youtube.com/watch?v=Qlk867uiLOs
https://www.deq.virginia.gov/land-waste/solid-hazardous-waste/hazardous-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_7_3_Trihydroxy_6_4_5_trimethoxyflavanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b1663010#5-hydroxy-7-methoxyflavanone-proper-disposal-procedures
https://www.benchchem.com/product/b1663010#5-hydroxy-7-methoxyflavanone-proper-disposal-procedures
https://www.benchchem.com/product/b1663010#5-hydroxy-7-methoxyflavanone-proper-disposal-procedures
https://www.benchchem.com/product/b1663010#5-hydroxy-7-methoxyflavanone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

